![molecular formula C13H17N3 B1438323 6-[(Cyclohexylmethyl)amino]nicotinonitrile CAS No. 1096303-31-9](/img/structure/B1438323.png)
6-[(Cyclohexylmethyl)amino]nicotinonitrile
Overview
Description
6-[(Cyclohexylmethyl)amino]nicotinonitrile is a chemical compound with the molecular formula C13H17N3 and a molecular weight of 215.3 . It is a chemical building block and is used for research purposes .
Molecular Structure Analysis
The molecular structure of 6-[(Cyclohexylmethyl)amino]nicotinonitrile is based on its molecular formula, C13H17N3 . The compound contains a cyclohexylmethyl group attached to an amino group, which is further attached to a nicotinonitrile .Physical And Chemical Properties Analysis
6-[(Cyclohexylmethyl)amino]nicotinonitrile has a molecular weight of 215.3 . The CAS Number for this compound is 1096303-31-9 .Scientific Research Applications
Synthesis and Chemical Properties
- 6-[(Cyclohexylmethyl)amino]nicotinonitrile and its derivatives have been synthesized and used as starting materials for a variety of novel chemical compounds. For example, they have been utilized in the synthesis of pyrido[2,3-d]pyrimidine systems with reported antibacterial and antifungal activities (Behalo, 2008). Similarly, a method for preparing substituted nicotinonitriles, including 6-aryl, 6-amino, and 6-carboxylic ester-substituted derivatives, was developed, highlighting the versatility of these compounds in chemical synthesis (Winter & Risch, 2003).
Corrosion Inhibition
- Nicotinonitriles, including derivatives similar to 6-[(Cyclohexylmethyl)amino]nicotinonitrile, have shown promise as corrosion inhibitors for metals in acidic environments. Their efficiency as inhibitors increases with concentration, suggesting a strong adsorption on metal surfaces, and they predominantly act as cathodic inhibitors (Singh et al., 2016).
Biological and Antimicrobial Activities
- Certain nicotinonitrile derivatives have been explored for their potential as inhibitors of SIRT1, a protein linked to aging and metabolism, with some showing promising in vitro activities (Challa et al., 2021). Additionally, these compounds have been assessed for antimicrobial activities against various bacterial and fungal strains, demonstrating their potential in pharmaceutical applications (Roshan, 2018).
properties
IUPAC Name |
6-(cyclohexylmethylamino)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3/c14-8-12-6-7-13(16-10-12)15-9-11-4-2-1-3-5-11/h6-7,10-11H,1-5,9H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFSQPABJFMQFMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CNC2=NC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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